Cas no 1253186-49-0 (GSK-5498A)

• Product Name: GSK-5498A
• CAS No: 1253186-49-0
• MF: C₁₈H₁₁F₆N₃O
• MW: 399.289864778519
• CID: 2601371
• PubChem ID: 46945384
• Update Time: 2024-11-02

GSK-5498A Chemical and Physical Properties

Names and Identifiers

• GSK-5498A
• 2,6-difluoro-N-[1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]pyrazol-3-yl]benzamide
• 2,6-difluoro-N-(1-{[2-fluoro-6-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-3-yl)benzamide
• GSK5498A
• GSK 5498A
• BCP23928
• GSK5498A;GSK 5498A
• 2,6-difluoro-N-{1-[2-fluoro-6-(trifluoromethyl)benzyl]-1H-pyrazol-3-yl}benzamide
• 2,6-difluoro-N-(1-(2-fluoro-6-(trifluoromethyl)benzyl)-1H-pyrazol-3-yl)benzamide
• 1253186-49-0
• NCGC00485916-01
• CHEMBL4863881
• AKOS030526358
• DA-63944
• SCHEMBL715052
• HY-12521
• GLXC-03242
• CS-3631
• 2,6-DIFLUORO-N-(1-{[2-FLUORO-6-(TRIFLUOROMETHYL)PHENYL]METHYL}PYRAZOL-3-YL)BENZAMIDE
• CHEBI:176897
• 2,6-Difluoro-N-[1-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-1H-pyrazol-3-yl]benzamide
• MS-26758
• F85100
• BDBM50575334

• Inchi： 1S/C18H11F6N3O/c19-12-4-1-3-11(18(22,23)24)10(12)9-27-8-7-15(26-27)25-17(28)16-13(20)5-2-6-14(16)21/h1-8H,9H2,(H,25,26,28)
• InChI Key： AUBGZAJDHUHMAE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(F)(F)F)=C1CN1C=CC(NC(C2C(=CC=CC=2F)F)=O)=N1

Computed Properties

• Exact Mass: 399.08063096g/mol
• Monoisotopic Mass: 399.08063096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.9

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.8E-4 g/L) (25 ºC),

GSK-5498A Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes